Cas no 1207111-35-0 (4-Benzyl-4-methylcyclohex-2-enone)

4-Benzyl-4-methylcyclohex-2-enone is a cyclic enone compound featuring a benzyl and methyl substituent at the 4-position of the cyclohex-2-enone ring. This structure imparts reactivity typical of α,β-unsaturated ketones, making it a valuable intermediate in organic synthesis, particularly for Michael additions, cycloadditions, and other conjugate addition reactions. The benzyl group enhances solubility in organic solvents and may influence stereochemical outcomes in transformations. Its stability under controlled conditions allows for versatile applications in pharmaceutical and fine chemical synthesis. The compound’s defined molecular framework is useful for constructing complex cyclic systems, offering synthetic flexibility in target-oriented methodologies.

4-Benzyl-4-methylcyclohex-2-enone structure

1207111-35-0 structure

Product Name:4-Benzyl-4-methylcyclohex-2-enone

CAS No:1207111-35-0

MF:C₁₄H₁₆O

MW:200.276244163513

MDL:MFCD22381831

CID:1033853

PubChem ID:13618559

Update Time:2025-10-19

4-Benzyl-4-methylcyclohex-2-enone Chemical and Physical Properties

Names and Identifiers

- 4-Benzyl-4-methylcyclohex-2-enone
- 4-benzyl-4-methylcyclohex-2-en-1-one
- J-514482
- 4-benzyl-4-methyl cyclohex-2-enone
- 1207111-35-0
- AKOS016844440
- DTXSID40545162
- SCHEMBL12346165
- MDL： MFCD22381831
- Inchi： 1S/C14H16O/c1-14(9-7-13(15)8-10-14)11-12-5-3-2-4-6-12/h2-7,9H,8,10-11H2,1H3
- InChI Key： GWUBDLBLYGGXJB-UHFFFAOYSA-N
- SMILES： O=C1C=CC(C)(CC2C=CC=CC=2)CC1

Computed Properties

Exact Mass: 200.120115130g/mol
Monoisotopic Mass: 200.120115130g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 261
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 17.1Å²

4-Benzyl-4-methylcyclohex-2-enone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019140546-1g	4-Benzyl-4-methylcyclohex-2-enone	1207111-35-0	95%	1g	$690.80	2023-09-04
Chemenu	CM202874-1g	4-benzyl-4-methylcyclohex-2-en-1-one	1207111-35-0	95%	1g	$729	2021-06-15
eNovation Chemicals LLC	Y0979966-1g	4-benzyl-4-methylcyclohex-2-enone	1207111-35-0	95%	1g	$1450	2023-05-16
eNovation Chemicals LLC	Y0979966-5g	4-benzyl-4-methylcyclohex-2-enone	1207111-35-0	95%	5g	$1650	2024-08-02
Crysdot LLC	CD12173906-1g	4-Benzyl-4-methylcyclohex-2-enone	1207111-35-0	95+%	1g	$772	2024-07-23
eNovation Chemicals LLC	Y0979966-5g	4-benzyl-4-methylcyclohex-2-enone	1207111-35-0	95%	5g	$1650	2025-02-27
eNovation Chemicals LLC	Y0979966-5g	4-benzyl-4-methylcyclohex-2-enone	1207111-35-0	95%	5g	$1650	2025-02-26